1-(2-Chloroethyl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• IUPAC Name: 1-(2-chloroethyl)-3-thiophen-2-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• InChI: InChI=1S/C12H13ClN2S/c13-6-7-15-10-4-1-3-9(10)12(14-15)11-5-2-8-16-11/h2,5,8H,1,3-4,6-7H2
• InChI Key: QPVDMNGSWNZAFT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(N=C2C3=CC=CS3)CCCl
• Molecular Formula: C12H13ClN2S
• Molecular Weight: 252.76 g/mol

Description

5-thiophen-2-yl pyrazole derivatives are studied for their potential as potent and selective cannabinoid-1 (CB1) receptor antagonists. Pyrazole is a five-membered heterocycle bearing two adjacent nitrogen atoms.

Synthesis Analysis

Transition-metal-catalyzed C–H functionalization reactions of pyrazoles can form new C–C and C–heteroatom bonds on the pyrazole ring. This provides access to a wide range of functionalized pyrazoles in a single step.

Molecular Structure Analysis

The structures and molecular properties of 5-thiophen-2-yl pyrazole derivatives were obtained using a DFT-D3 (B3LYP (+D3)) approach in conjunction with the 6-311G (d,p) basis set. All of them present the same molecular subunit structure, miming that of rimonabant, an efficient CB1 antagonist.

Chemical Reactions Analysis

Transition-metal-catalyzed C–H functionalization reactions of pyrazoles can form new C–C and C–heteroatom bonds on the pyrazole ring. This is in contrast to traditional cross-coupling reactions that require pre-functionalized pyrazoles.

Physical And Chemical Properties Analysis

The physicochemical properties of 5-thiophen-2-yl pyrazole derivatives were derived, and their binding with the CB1 receptor was analyzed.

Scientific Research Applications

Generation and Diversity of Compounds

The compound 1-(2-Chloroethyl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, while not directly mentioned, is closely related to compounds generated through various alkylation and ring closure reactions. For instance, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a ketonic Mannich base derived from 2-acetylthiophene, serves as a precursor in diverse synthetic pathways. This compound undergoes reactions to produce a structurally diverse library, including pyrazolines, pyridines, and pyrimido[1,2-a]benzimidazole derivatives, highlighting the utility of thiophene-containing compounds in generating novel structures for further study and application in various fields such as materials science, pharmaceuticals, and agrochemicals (Roman, 2013).

Antibacterial Activity

Pyrazoline derivatives, such as those synthesized from thiophene-2-yl prop-2-en-1-one, have been investigated for their antibacterial properties. A study synthesizing novel pyrazolines demonstrated significant antibacterial activity against various strains, indicating potential applications in developing new antimicrobial agents. These findings suggest that compounds structurally related to 1-(2-Chloroethyl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole could serve as valuable scaffolds in the search for novel antibacterial drugs (Rani & Mohamad, 2014).

Antidepressant Activity

Further research into phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides revealed their potential as antidepressants. The study focused on a series of these compounds, evaluating their antidepressant activity through behavioral tests. One particular derivative demonstrated a significant reduction in immobility time in animal models, comparable to the standard antidepressant Imipramine, indicating the therapeutic potential of thiophene-based pyrazolines as antidepressants (Mathew, Suresh, & Anbazhagan, 2014).

Anti-Tumor Activity

Compounds incorporating the thiophene moiety, such as bis-pyrazolyl-thiazoles, have shown promising anti-tumor activities against hepatocellular carcinoma cell lines. This suggests that structurally similar compounds, including 1-(2-Chloroethyl)-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, may possess valuable biological activities worth exploring for cancer therapy applications (Gomha, Edrees, & Altalbawy, 2016).

Mechanism of Action

Molecular docking studies were carried out between the most active compound and both the inactive and active states of the CB1 receptor. Results reveal high affinity between this compound and the inactive CB1 conformation, mainly governed by van der Waals forces.

Future Directions

The study suggests that 5-thiophen-2-yl pyrazole derivatives could be novel efficient inhibitors of CB1. This indicates potential future directions in the development of new drugs targeting the CB1 receptor.